Cas no 136098-04-9 (Heparin disaccharide I-H trisodium salt)

• Product Name: Heparin disaccharide I-H trisodium salt
• CAS No: 136098-04-9
• Molecular Formula: C₁₂H₁₆NNa₃O₁₆S₂
• Molecular Weight: 563.35200
• CID: 901035
• PubChem ID: 71312100

Heparin disaccharide I-H trisodium salt Properties

Names and Identifiers

• alpha-delta-ua-2s-[1->4]-glcn-6s sodium salt
• HEPARIN DISACCHARIDE I-H TRISODIUM SALT
• Heparin unsaturated disaccharide I-H, sodium salt
• trisodium,(2R,3R,4S)-2-[(2R,3S,4R,5R)-5-amino-4,6-dihydroxy-2-(sulfonatooxymethyl)oxan-3-yl]oxy-4-hydroxy-3-sulfonatooxy-3,4-dihydro-2H-pyran-6-carboxylate
• Heparin disaccharide I-H sodium salt
• 136098-04-9
• alpha-DeltaUA-2S-[1->4]-GlcN-6S
• G91289
• sodium (2R,3R,4S)-2-((2R,3S,4R,5R)-5-amino-4,6-dihydroxy-2-(sulfonatooxymethyl)tetrahydro-2H-pyran-3-yloxy)-4-hydroxy-3-(sulfonatooxy)-3,4-dihydro-2H-pyran-6-carboxylate
• trisodium;(2R,3R,4S)-2-[(2R,3S,4R,5R)-5-amino-4,6-dihydroxy-2-(sulfonatooxymethyl)oxan-3-yl]oxy-4-hydroxy-3-sulfonatooxy-3,4-dihydro-2H-pyran-6-carboxylate
• DTXSID60746710
• WHYGSGRAJJCXLY-LXROVJCJSA-K
• alpha-DeltaUA-2S-[1-->4]-GlcN-6S
• Trisodium 2-amino-2-deoxy-4-O-(4-deoxy-2-O-sulfonato-alpha-L-threo-hex-4-enopyranuronosyl)-6-O-sulfonato-D-glucopyranose
• Heparin disaccharide i-H sodium
• MFCD00466926

• MDL： MFCD00466926
• InChIKey： WHYGSGRAJJCXLY-LXROVJCJSA-K
• Inchi： InChI=1S/C12H19NO16S2.3Na/c13-6-7(15)9(5(26-11(6)18)2-25-30(19,20)21)28-12-8(29-31(22,23)24)3(14)1-4(27-12)10(16)17;;;/h1,3,5-9,11-12,14-15,18H,2,13H2,(H,16,17)(H,19,20,21)(H,22,23,24);;;/q;3*+1/p-3/t3-,5+,6+,7+,8+,9+,11?,12-;;;/m0.../s1
• SMILES： C1=C(C(=O)[O-])O[C@H]([C@@H]([C@H]1O)OS(=O)(=O)[O-])O[C@@H]2[C@@H](COS(=O)(=O)[O-])OC([C@@H]([C@H]2O)N)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 562.96000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 8
• Monoisotopic Mass: 562.96035862g/mol
• Heavy Atom Count: 34
• Complexity: 858
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 304Ų

Experimental Properties

• LogP: -3.68790
• PSA: 304.15000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides